Cas no 112901-67-4 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester)

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester structure
112901-67-4 structure
Product Name:[1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester
CAS No:112901-67-4
MF:C36H46O5
MW:558.747451305389
CID:129975
PubChem ID:24865601
Update Time:2025-04-19

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester
    • (S)-4-[(1-Methylheptyloxy)carbonyl]phenyl 4′-octyloxy-4-biphenylcarboxylate
    • (S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4'-OCTYLOXY-4-BIPHENYLCARBOXYLATE
    • [1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl...
    • (S)-4-((1-methylheptyloxy)carbonyl)phenyl 4'-octy
    • (S)-4-[(1-Methylheptyloxy)carbonyl]phenyl 4`-octyloxy-4-biphenylcarboxylate,99%
    • (S)-4-((1-METHYLHEPTYLOXY)CARBONYL)PHENYL 4''-OCTYLOXY-4-BIPHENYLCARBOXYLATE 99%
    • 112901-67-4
    • CS-0435333
    • (S)-4-((Octan-2-yloxy)carbonyl)phenyl 4'-(octyloxy)-[1,1'-biphenyl]-4-carboxylate
    • (S)-4-[(1-METHYLHEPTYLOXY)CARBONYL]PHENYL 4-OCTYLOXY-4-BIPHENYLCARBOXYLATE
    • J-002868
    • [4-[(2S)-octan-2-yl]oxycarbonylphenyl] 4-(4-octoxyphenyl)benzoate
    • SCHEMBL6697893
    • (S)-4-[(1-Methylheptyloxy)carbonyl]phenyl 4'-octyloxy-4-biphenylcarboxylate, 99%
    • MDL: MFCD00192300
    • Inchi: 1S/C36H46O5/c1-4-6-8-10-11-13-27-39-33-23-19-30(20-24-33)29-15-17-31(18-16-29)36(38)41-34-25-21-32(22-26-34)35(37)40-28(3)14-12-9-7-5-2/h15-26,28H,4-14,27H2,1-3H3/t28-/m0/s1
    • InChI Key: AYYWUKWHSHVSLJ-NDEPHWFRSA-N
    • SMILES: O(C(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)C1C=CC(=CC=1)OCCCCCCCC)=O)=O)[C@@H](C)CCCCCC

Computed Properties

  • Exact Mass: 558.33500
  • Monoisotopic Mass: 558.33452456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 20
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 11.5
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: solid
  • PSA: 61.83000
  • LogP: 9.82780
  • Optical Activity: [α]/D +21.0 to +27.0°, c = 1 in chloroform
  • Solubility: Not determined

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(octyloxy)-, 4-[[[(1S)-1-methylheptyl]oxy]carbonyl]phenyl ester Pricemore >>

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